1-[[(5-amino-1H-tetrazol-1-yl)acetyl](benzyl)amino]-N-phenylcyclohexanecarboxamide

• IUPAC Name: 1-[[2-(5-aminotetrazol-1-yl)acetyl]-benzylamino]-N-phenylcyclohexane-1-carboxamide
• InChI: InChI=1S/C23H27N7O2/c24-22-26-27-28-30(22)17-20(31)29(16-18-10-4-1-5-11-18)23(14-8-3-9-15-23)21(32)25-19-12-6-2-7-13-19/h1-2,4-7,10-13H,3,8-9,14-17H2,(H,25,32)(H2,24,26,28)
• InChI Key: SMLYQEAVAVKXKD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)NC2=CC=CC=C2)N(CC3=CC=CC=C3)C(=O)CN4C(=NN=N4)N
• Molecular Formula: C23H27N7O2
• Molecular Weight: 433.5 g/mol

Description

Tetrazoles are a class of organic compounds with a five-membered ring containing four nitrogen atoms and one carbon atom. They are known for their high nitrogen content and have found applications in various fields, particularly as a synthon for some multicomponent reactions.

Synthesis Analysis

Tetrazoles can be synthesized through several methods. One common method is the reaction of primary amines, orthoesters, and azides. Another approach involves the use of water as a solvent, moderate conditions, non-toxic procedures, easy extractions, and low cost, with good to excellent yields.

Molecular Structure Analysis

The structure of tetrazoles has been determined several times by X-ray crystallography. The structures are very similar, consisting of a planar molecule, including the amino group.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks.

Physical And Chemical Properties Analysis

Tetrazoles are generally white solids that can be obtained both in anhydrous and hydrated forms. They have a high nitrogen content, significant thermal stability, and high positive values of the enthalpy of formation.

Safety and Hazards

Due to their high nitrogen content and reactivity, tetrazoles can be hazardous. They can decompose and emit toxic nitrogen fumes. They can also react vigorously when exposed to shock, fire, and heat on friction.

Future Directions

Tetrazoles and their derivatives have been widely investigated for various applications, including as components of highly effective propellants, explosives, pyrotechnics, and gas-generating compositions. Their high nitrogen content and the fact that they release nitrogen gas upon decomposition make them attractive as “green” energetic materials.